2-(3,3,4-Trimethylpiperazin-1-yl)ethanol

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 2-(3,3,4-trimethylpiperazin-1-yl)ethanol
• InChI: InChI=1S/C9H20N2O/c1-9(2)8-11(6-7-12)5-4-10(9)3/h12H,4-8H2,1-3H3
• InChI Key: LTEUPRATGSLSLD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCN1C)CCO)C

Description

2-(3,3,4-Trimethylpiperazin-1-yl)ethanol is a piperazine derivative characterized by a hydroxyl-ethyl group attached to a piperazine ring substituted with three methyl groups at positions 3, 3, and 3. This structural motif is significant in medicinal chemistry due to the piperazine ring’s ability to enhance solubility and bioavailability while enabling interactions with biological targets such as neurotransmitter receptors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(Piperazin-1-yl)ethanol

• Structure : Lacks methyl substitutions on the piperazine ring.
• Synthesis: Prepared via reactions of phthalic anhydride with N-aminoethylpiperazine .
• Activity : Acts as a precursor for CNS-active compounds but shows lower receptor affinity compared to methyl-substituted derivatives due to reduced steric hindrance and lipophilicity .

Dimethylpiperazine Derivatives

• Example: {4-[4-(3,4-Dimethylpiperazin-1-yl)phenylamino]-6-fluoroquinolin-3-yl}methanol.
• Activity : Exhibits a Ki of 42.95–43.0 nM for alpha-2c adrenergic receptors, significantly weaker than trimethyl analogs (Ki = 3.8–6.4 nM) . The additional methyl group in 3,3,4-trimethylpiperazine enhances receptor binding through hydrophobic interactions and conformational rigidity .

Trifluoromethyl-Substituted Piperazines

• Example: 1-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)ethanone (MK29).
• Synthesis : Prepared via coupling of 1-(4-(trifluoromethyl)phenyl)piperazine with acetic acid using HOBt/TBTU .
• Activity : Fluorinated groups improve metabolic stability and blood-brain barrier penetration, but the trifluoromethyl group may reduce selectivity compared to trimethylpiperazines .

Tetrazole-Containing Piperazine Derivatives

• Example: 2-(4-Allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanones.
• Activity : Tetrazole moieties enhance hydrogen bonding with targets like kinases or GPCRs, but allyl groups may introduce metabolic instability compared to methyl substitutions .

Comparative Pharmacological Data

Table 1 : Alpha-2c Adrenergic Receptor Inhibition (Ki in nM)

Compound	Ki (nM)
{4-[4-(3,3,4-Trimethylpiperazin-1-yl)phenylamino]quinolin-3-yl}methanol	6.4
{4-[4-(3,4-Dimethylpiperazin-1-yl)phenylamino]-6-fluoroquinolin-3-yl}methanol	42.95
[2-Methyl-4-[4-(3,3,4-trimethylpiperazin-1-yl)anilino]quinolin-3-yl]methanol	3.8

Key Findings :

• The 3,3,4-trimethylpiperazine group confers superior receptor affinity over dimethyl or unsubstituted piperazines.
• Fluorinated or bulky substituents (e.g., trifluoromethyl) may trade selectivity for stability .